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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B016524

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
handling of 3-Amino-5-methylpyrazole (CAS No: 31230-17-8). The following sections detail
the hazardous properties of this compound, recommended handling procedures, and
emergency protocols to ensure a safe laboratory environment.

Hazard Identification and Classification

3-Amino-5-methylpyrazole is classified as a hazardous substance.[1] The primary routes of
exposure are inhalation, skin contact, and eye contact. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals categorizes this compound as follows:

» Skin Corrosion/Irritation: Category 2[1][2]

» Serious Eye Damage/Eye Irritation: Category 2[1][2]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][2]
Signal Word: Warning[1][2]

Hazard Statements:

e H315: Causes skin irritation.[2][3]
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e H319: Causes serious eye irritation.[2][3]
o H335: May cause respiratory irritation.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Amino-5-methylpyrazole is
provided in the table below. This information is crucial for safe handling and storage.

Property Value

Light yellow solidified mass or fragments; White
Appearance or Colorless to Light orange to Yellow powder to
lump to clear liquid[4][5]

Molecular Formula C4H7N3[4]

Molecular Weight 97.12 g/mol [6]

Melting Point 45-47 °C (lit.)[4][6]

Boiling Point 213 °C at 19 hPa (lit.)[4]

Flash Point 113 °C (closed cup)[4][6]

Solubility Soluble in Dichloromethane and Methanol[4][5]

Exposure Controls and Personal Protection

Due to the hazardous nature of 3-Amino-5-methylpyrazole, stringent exposure controls and
the use of appropriate personal protective equipment (PPE) are mandatory.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]
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Personal Protective Equipment (PPE)

The following PPE is required when handling 3-Amino-5-methylpyrazole:

PPE Type Specifications

Safety glasses with side-shields conforming to
Eye/Face Protection EN166 (EU) or NIOSH (US) approved
standards.[1][4]

Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection and a lab coat.[4] Impervious clothing may be

required for larger quantities.[2]

For nuisance exposures, a type P95 (US) or
type P1 (EU EN 143) particle respirator. For

Respiratory Protection higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[4]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is essential to minimize risk.

Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is correctly worn and that the work
area is clean and uncluttered.

o Dispensing: Avoid the formation of dust and aerosols.[4] If the compound is a solid, handle it
in a way that minimizes dust generation.

o Contact Avoidance: Avoid contact with skin and eyes.[4] Do not breathe dust, fumes, gas,
mist, vapors, or spray.[1]

e Post-Handling: Wash hands thoroughly after handling.[1]

Storage Protocol
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Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Store locked up.[4]

Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First-Aid Measures

Exposure Route First-Aid Protocol

) Move the person to fresh air. If not breathing,
Inhalation ] o o o
give artificial respiration. Consult a physician.[4]

. Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[4]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[4]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.[4]

Accidental Release Measures

o Evacuation: Evacuate personnel to a safe area.[4]

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[4]

o Cleanup: Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in
suitable, closed containers for disposal.[4]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Hazardous Combustion Products: May include nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (C0O2).[1]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Toxicological and Ecological Information
Toxicological Information

There is a lack of comprehensive quantitative toxicological data for 3-Amino-5-
methylpyrazole. Safety data sheets consistently report "No data available" for acute toxicity
(LD50/LC50), skin corrosion/irritation, serious eye damage/eye irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[4]

Ecological Information

Similarly, there is no available data on the ecotoxicity of this compound.[2] It is advised to
prevent its release into the environment.[4]

Visualized Workflows

The following diagrams illustrate the key safety and handling workflows for 3-Amino-5-
methylpyrazole.
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Caption: General experimental workflow for handling 3-Amino-5-methylpyrazole.
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Emergency Response Protocol

@ Exposure Event
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Click to download full resolution via product page

Caption: Logical flow for emergency response to exposure or spill events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Precautions for 3-Amino-5-
methylpyrazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016524#health-and-safety-handling-precautions-for-
3-amino-5-methylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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